Cas no 122332-63-2 (Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2S)-)

• Product Name: Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2S)-
• CAS No: 122332-63-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 133502
• PubChem ID: 10240928
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1S,2S)-
• Cyclopentanecarboxylic acid, 2-hydroxy-, methyl ester, (1S,2S)- (9CI)
• METHYL (1S,2S)-2-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• SCHEMBL2693319
• 122332-63-2
• methyl (S,S)-2-hydroxycyclopentanecarboxylate
• XMPIOOIEGQJDKJ-WDSKDSINSA-N

• Inchi： 1S/C7H12O3/c1-10-7(9)5-3-2-4-6(5)8/h5-6,8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： XMPIOOIEGQJDKJ-WDSKDSINSA-N
• SMILES： O[C@H]1CCC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53